(2R)-1,1,1-trifluoro-3-hydrazinylpropan-2-ol dihydrochloride

• IUPAC Name: (2R)-1,1,1-trifluoro-3-hydrazinylpropan-2-ol;dihydrochloride
• InChI: InChI=1S/C3H7F3N2O.2ClH/c4-3(5,6)2(9)1-8-7;;/h2,8-9H,1,7H2;2*1H/t2-;;/m1../s1
• InChI Key: BCEHVEOGHCHXOU-YBBRRFGFSA-N
• Canonical SMILES: C(C(C(F)(F)F)O)NN.Cl.Cl
• Isomeric SMILES: C([C@H](C(F)(F)F)O)NN.Cl.Cl
• Molecular Formula: C3H9Cl2F3N2O
• Molecular Weight: 217.01 g/mol
• CAS No.: 1909294-22-9

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It may include the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes the conditions of the reaction, the products formed, and the mechanism of the reaction.

Physical and Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, density, and reactivity.

Scientific Research Applications

Synthetic Applications

• Reagent in Organic Synthesis : This compound is used as a reagent in various synthetic reactions, including electrophile or dipolarophile applications (Zanda & Sinisi, 2007).

Chemical Properties and Reactivity

• Reactivity Studies : Research has focused on understanding its reactivity, such as examining the dissimilar reactivities of diastereomeric derivatives in certain reactions (Hornyak et al., 2001).

• Stereocontrolled Synthesis : It is involved in stereocontrolled synthetic pathways, such as in the preparation of certain epoxy compounds (Shimizu, Sugiyama, & Fujisawa, 1996).

Catalytic Applications

• Use in Catalysis : It serves as a component in catalytic processes, such as in the synthesis of chiral amino alcohol ligands (Vidal‐Ferran et al., 1998).

Fluorinated Compound Synthesis

• Synthesis of Fluorinated Compounds : The compound is used in the synthesis of various fluorinated compounds, which have diverse applications in chemistry and materials science (Tamura & Sekiya, 1995).

Biotransformation Studies

• Biotransformation Research : Studies have been conducted on the biotransformation of related fluorinated compounds, which can offer insights into the metabolic pathways and environmental impact of (2R)-1,1,1-trifluoro-3-hydrazinylpropan-2-ol dihydrochloride (Schuster et al., 2010).

Crystallography and Materials Science

• Crystal Packing Studies : Research on the influence of trifluoromethyl groups on crystal packing in related compounds can provide insights into the material properties of this compound (Edilova et al., 2021).

Miscellaneous Applications

• Chalcogen Interaction Studies : Investigations into reactions with chalcogens can reveal interesting aspects of its chemical behavior and potential applications (Elaev et al., 2008).

• Pharmaceutical Research : Its derivatives have been explored for potential antimicrobial applications, highlighting its versatility in drug development (Bhat et al., 2016).

Mechanism of Action

If the compound is a drug or has some biological activity, its mechanism of action is studied. This involves understanding how the compound interacts with biological systems.

Safety and Hazards

Material safety data sheets (MSDS) provide information on handling, storage, and disposal of the compound. They also detail the hazards associated with the compound.

Future Directions

This involves predicting or discussing potential future research directions or applications of the compound.